2,2,2-trichloro-N-(1-methyl-1H-benzimidazol-2-yl)acetamide

• IUPAC Name: 2,2,2-trichloro-N-(1-methylbenzimidazol-2-yl)acetamide
• InChI: InChI=1S/C10H8Cl3N3O/c1-16-7-5-3-2-4-6(7)14-9(16)15-8(17)10(11,12)13/h2-5H,1H3,(H,14,15,17)
• InChI Key: CLVQWWHXVJEEMV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1NC(=O)C(Cl)(Cl)Cl
• Molecular Formula: C10H8Cl3N3O
• Molecular Weight: 292.5 g/mol

Description

2,2,2-trichloro-N-(1-methyl-1H-benzimidazol-2-yl)acetamide, also known as TCN or TCNA, is a chemical compound with a molecular formula of C11H8Cl3N2O. It is a white crystalline solid that has been widely used in scientific research due to its unique properties and potential applications.

Scientific Research Applications

2,2,2-trichloro-N-(1-methyl-1H-benzimidazol-2-yl)acetamide has been widely used in scientific research as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential use as an antifungal and antibacterial agent. Additionally, 2,2,2-trichloro-N-(1-methyl-1H-benzimidazol-2-yl)acetamide has been shown to have antioxidant properties and has been studied for its potential use in the treatment of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 2,2,2-trichloro-N-(1-methyl-1H-benzimidazol-2-yl)acetamide involves its ability to inhibit the activity of certain enzymes and proteins involved in the growth and proliferation of cancer cells. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, and to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
2,2,2-trichloro-N-(1-methyl-1H-benzimidazol-2-yl)acetamide has been shown to have both biochemical and physiological effects. Biochemically, it has been shown to inhibit the activity of certain enzymes and proteins involved in cancer cell growth and proliferation. Physiologically, it has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2,2,2-trichloro-N-(1-methyl-1H-benzimidazol-2-yl)acetamide in lab experiments is its ability to selectively target cancer cells while leaving healthy cells unaffected. Additionally, 2,2,2-trichloro-N-(1-methyl-1H-benzimidazol-2-yl)acetamide has been shown to have low toxicity levels, making it a potentially safer alternative to other anticancer agents. However, one limitation of using 2,2,2-trichloro-N-(1-methyl-1H-benzimidazol-2-yl)acetamide in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research involving 2,2,2-trichloro-N-(1-methyl-1H-benzimidazol-2-yl)acetamide. One potential area of study is its use in combination with other anticancer agents to enhance their effectiveness. Additionally, 2,2,2-trichloro-N-(1-methyl-1H-benzimidazol-2-yl)acetamide could be studied for its potential use in the treatment of other diseases, such as neurodegenerative diseases. Further research could also be conducted to optimize the synthesis method of 2,2,2-trichloro-N-(1-methyl-1H-benzimidazol-2-yl)acetamide to improve its solubility and overall effectiveness.